Cas no 1859-08-1 (Ethanol-d5)

Ethanol-d5 (C2D5OH) is a deuterated form of ethanol, where five hydrogen atoms are replaced with deuterium. This isotopically labeled compound is widely used as a solvent and internal standard in nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and kinetic studies. Its high isotopic purity (>98%) ensures minimal interference from proton signals, enhancing analytical precision. Ethanol-d5 is also valuable in mechanistic research, metabolic studies, and pharmaceutical applications where deuterium labeling is required. The compound exhibits similar physicochemical properties to standard ethanol but provides distinct spectral characteristics due to deuterium substitution. It is typically supplied in anhydrous form to maintain stability and prevent isotopic exchange.

Ethanol-d5 structure

Product name:Ethanol-d5

CAS No:1859-08-1

MF:C₂H₆O

MW:51.0992493629456

MDL:MFCD00144264

CID:118153

PubChem ID:24872474

Ethanol-d5 Chemical and Physical Properties

Names and Identifiers

- Ethan-d5-ol (9CI)
- Ethanol-d5
- Alcohol-d5
- Algrain-d5
- Anhydrol-d5
- Bioethanol-d5
- C-deuterated ethyl alcohol
- deuterated ethanol
- Ethanol-1,1,2,2,2-d5
- Ethicap-d5
- Ethyl-d5 alcohol
- Hinetoless-d5
- Sekundasprit-d5
- Lux-d5
- CDA 19-d5
- GerM-X-d5
- IMS 99-d5
- Jaysol-d5
- SDA 3A-d5
- Tecsol-d5
- J-011921
- (H)ethan-1-ol
- 1,1,2,2,2-pentadeuterioethanol
- DTXSID20480249
- d5-ethanol
- D99172
- (?H?)ethan-1-ol
- AKOS015915652
- 1859-08-1
- EINECS 270-698-1
- 68476-78-8
- Ethanol-1,1,2,2,2-d5, 99.5 atom % D
- ((2)H)ethan-1-ol
- LFQSCWFLJHTTHZ-ZBJDZAJPSA-N
- MDL： MFCD00144264
- Inchi： InChI=1S/C2H6O/c1-2-3/h3H,2H2,1H3/i1D3,2D2
- InChI Key： LFQSCWFLJHTTHZ-ZBJDZAJPSA-N
- SMILES： C([2H])([2H])([2H])C([2H])([2H])O

Computed Properties

Exact Mass: 51.07320
Monoisotopic Mass: 51.073248540g/mol
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 3
Rotatable Bond Count: 0
Complexity: 2.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Tautomer Count: nothing
XLogP3: -0.1
Topological Polar Surface Area: 20.2Å²
Surface Charge: 0

Experimental Properties

Color/Form: Not determined
Density: 0.871 g/mL at 25 °C(lit.)
Boiling Point: 78 °C(lit.)
Flash Point: Fahrenheit: 48.2 ° f
Celsius: 9 ° c
Refractive Index: n20/D 1.358(lit.)
PSA: 20.23000
LogP: -0.00140
Solubility: Not determined

Ethanol-d5 Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225-H319
Warning Statement： P210-P305+P351+P338-P370+P378-P403+P235
Hazardous Material transportation number：UN 1170 3/PG 2
WGK Germany：1
Hazard Category Code： 11
Safety Instruction： 7-16-23-33-36/37/39-45
Hazardous Material Identification：
Risk Phrases：R11; R20/22; R36/37/38

Ethanol-d5 Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-227993-5 g	Ethanol-1,1,2,2,2-d5,	1859-08-1		5g	￥3,949.00	2023-07-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	489336-5G		1859-08-1		5G	￥4753.1	2023-01-17
1PlusChem	1P00ABLT-250mg	Ethyl-d5 Alcohol	1859-08-1	95%	250mg	$306.00	2025-03-12
SHENG KE LU SI SHENG WU JI SHU	sc-227993-5g	Ethanol-1,1,2,2,2-d5,	1859-08-1		5g	￥3949.00	2023-09-05
TRC	E890122-2.5g	Ethanol-d5	1859-08-1		2.5g	$ 1774.00	2023-09-07
TRC	E890122-250mg	Ethanol-d5	1859-08-1		250mg	$ 234.00	2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	489336-5G	Ethanol-d5	1859-08-1		5g	¥5358.65	2024-12-20
1PlusChem	1P00ABLT-5g	Ethyl-d5 Alcohol	1859-08-1	98%	5g	$732.00	2025-02-25
Cooke Chemical	S965278-5g	Ethanol-1,1,2,2,2-d5	1859-08-1	99.5atom%D	5g	RMB 3567.05	2025-02-20
1PlusChem	1P00ABLT-1g	Ethyl-d5 Alcohol	1859-08-1	95%	1g	$503.00	2025-03-12